Cas no 79089-47-7 (Diethyl 2-piperidin-1-ylbutanedioate)

• Product Name: Diethyl 2-piperidin-1-ylbutanedioate
• CAS No: 79089-47-7
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 984528
• PubChem ID: 284952
• Update Time: 2025-04-20

Diethyl 2-piperidin-1-ylbutanedioate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-piperidin-1-ylbutanedioate
• AC1L620I
• AC1Q34OP
• AC1Q63ZD
• AG-H-17129
• CTK2H9336
• diethyl 2-(1-piperidyl)butanedioate
• diethyl 2-(piperidin-1-yl)butanedioate
• NSC141352
• Piperidino-bernsteinsaeure-diaethylester
• piperidino-succinic acid diethyl ester
• SCHEMBL23376910
• NSC-141352
• 79089-47-7
• DTXSID20301142
• DS-010772

• Inchi： 1S/C13H23NO4/c1-3-17-12(15)10-11(13(16)18-4-2)14-8-6-5-7-9-14/h11H,3-10H2,1-2H3
• InChI Key： LFPMXVZGCHUQTA-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC(=O)OCC)N1CCCCC1)=O

Computed Properties

• Exact Mass: 257.16279
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84
• LogP: 1.29510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives